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Compound of Interest

Compound Name:
1,3-Diisopropylimidazolium

chloride

Cat. No.: B147688 Get Quote

Essential Safety and Handling Guide for 1,3-
Diisopropylimidazolium Chloride
This guide provides crucial safety and logistical information for the handling and disposal of

1,3-Diisopropylimidazolium chloride, tailored for research, scientific, and drug development

professionals. Following these procedures is essential for ensuring laboratory safety and

regulatory compliance.

Hazard Identification and Classification
1,3-Diisopropylimidazolium chloride is classified as a hazardous substance.[1]

Understanding its specific risks is the first step toward safe handling. The primary hazards

associated with this chemical are summarized below.
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Hazard Classification GHS Category Description

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1][2][3]

Serious Eye Damage/Irritation Category 2 / 2A
Causes serious eye irritation.

[1][2][3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.[1][2][3][4]

Acute Toxicity (Oral, Dermal,

Inhalation)
Category 4

Harmful if swallowed, in

contact with skin, or if inhaled.

[1]

Operational Plan: Safe Handling Protocol
A systematic approach is critical when working with 1,3-Diisopropylimidazolium chloride.

This procedural guidance covers preparation, handling, and emergency first aid.

Engineering Controls and Preparation
Before handling, ensure the following engineering controls and safety measures are in place:

Ventilation: Always handle this chemical in a well-ventilated area.[1][3] For handling the solid

powder or creating solutions, a certified chemical fume hood is required.

Safety Equipment: Ensure that an eyewash station and a safety shower are located close to

the workstation and are readily accessible.[1]

Work Area: Designate a specific area for handling 1,3-Diisopropylimidazolium chloride.

Keep the container tightly closed when not in use.[1][3]

Required Personal Protective Equipment (PPE)
The selection of appropriate PPE is mandatory to prevent exposure. The following table details

the necessary equipment.
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Body Part Required PPE
Standard/Specificat
ion

Purpose

Respiratory

NIOSH/MSHA

approved respirator

(e.g., N95 dust mask)

29 CFR 1910.134 or

EN 149

Required when

handling the solid

powder to prevent

inhalation of dust.[1]

[4]

Eyes/Face

Safety goggles with

side shields and/or a

face shield

29 CFR 1910.133 or

EN 166

To protect against

dust particles and

splashes, which can

cause serious eye

irritation.[1][5]

Hands

Chemical-resistant

gloves (e.g., Nitrile,

Neoprene)

Consult

manufacturer's

resistance chart

To prevent skin

contact, which causes

irritation.[1][4][5] If

gloves become

contaminated, remove

them immediately and

wash your hands.[6]

Body

Laboratory coat or

chemical-resistant

apron/coveralls

N/A

To protect skin and

clothing from spills

and contamination.[1]

[5] Contaminated

clothing must be

removed and washed

before reuse.[1][3]

Step-by-Step Handling Procedure
Inspect PPE: Before starting, inspect all PPE for integrity. Ensure gloves are free of holes

and safety glasses are clean.

Weighing and Transfer: Conduct all weighing and transfer of the solid chemical inside a

chemical fume hood to control dust. Avoid breathing any dust.[1][3]
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Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid

splashing.

Post-Handling: After handling, wash your hands, face, and any exposed skin thoroughly with

soap and water.[1][3] Do not eat, drink, or smoke in the work area.[1]

Storage: Store the chemical in a dry, cool, and well-ventilated place, away from strong

oxidizing agents.[1] The container must be kept tightly closed and stored in a locked-up area.

[1][3]

Emergency First Aid Measures
In case of accidental exposure, take the following immediate actions:

Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,

also under the eyelids.[1] Remove contact lenses if present and easy to do.[1] If eye irritation

persists, seek medical attention.[1][3]

Skin Contact: Take off contaminated clothing immediately.[1] Wash the affected area with

plenty of soap and water for at least 15 minutes.[1] If skin irritation occurs, get medical

advice.[1][3]

Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for

breathing.[1][3] If you feel unwell, call a poison center or doctor.[1][3]

Ingestion: Rinse the mouth with water.[1] Do NOT induce vomiting.[1] Call a physician or

poison control center immediately.[1]

Disposal Plan
Proper disposal of 1,3-Diisopropylimidazolium chloride and its contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Collection: Collect waste chemical and contaminated materials (e.g., gloves, wipes,

pipette tips) in a clearly labeled, sealed container. Do not mix with other waste streams.[7]

Container Handling: Leave chemicals in their original containers if possible.[7] Handle

uncleaned, empty containers as you would the product itself.[7]
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Disposal Method: All waste must be disposed of via an approved waste disposal plant.[1][3]

[7] Adhere strictly to all local, state, and federal environmental regulations for hazardous

waste disposal.

Safe Handling Workflow Diagram
The following diagram illustrates the logical flow of operations for safely handling 1,3-
Diisopropylimidazolium chloride.
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Caption: Workflow for handling 1,3-Diisopropylimidazolium chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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